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Abstract
This document provides a detailed protocol for the extraction of Tussilagine, a pyrrolizidine

alkaloid found in Tussilago farfara (coltsfoot), using Pressurized Hot Water Extraction (PHWE).

PHWE is a green extraction technique that utilizes subcritical water as the solvent, offering

advantages in terms of reduced environmental impact and shorter extraction times compared

to conventional methods. This application note includes a comprehensive experimental

protocol, quantitative data on extraction efficiency for related compounds, and a visualization of

the signaling pathways affected by a key bioactive component of Tussilago farfara.

Introduction
Tussilago farfara, commonly known as coltsfoot, has a long history of use in traditional

medicine for treating respiratory ailments. The plant contains various bioactive compounds,

including the pyrrolizidine alkaloid Tussilagine. Pyrrolizidine alkaloids (PAs) are a class of

compounds that have garnered significant interest for their potential pharmacological activities,

but also for their hepatotoxicity. Accurate and efficient extraction methods are therefore crucial
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for both phytochemical analysis and the development of standardized herbal preparations with

controlled alkaloid content.

Pressurized Hot Water Extraction (PHWE), also known as subcritical water extraction, has

emerged as a promising green alternative to traditional solvent-based extraction methods. By

heating water above its boiling point (100°C) under pressure, its dielectric constant is lowered,

making it a suitable solvent for a wider range of polar to moderately non-polar compounds,

including alkaloids. This technique offers several advantages, such as the use of a non-toxic,

inexpensive, and readily available solvent (water), faster extraction times, and the potential for

automation.

This application note details a PHWE protocol for the extraction of Tussilagine from Tussilago

farfara. While specific quantitative data for Tussilagine extraction using PHWE is limited in the

current literature, this document compiles and presents data for the extraction of other major

pyrrolizidine alkaloids from the same plant, namely senkirkine and senecionine, to provide a

benchmark for expected performance. Additionally, this note explores the molecular

mechanism of action of Tussilagone, another major bioactive constituent of Tussilago farfara,

by visualizing its inhibitory effects on key inflammatory signaling pathways.

Quantitative Data
The following tables summarize the available quantitative data for the extraction of pyrrolizidine

alkaloids from Tussilago farfara using PHWE and other methods. It is important to note that

while Tussilagine is a known constituent, much of the quantitative research has focused on

senkirkine and senecionine.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Pyrrolizidine Alkaloids from

Tussilago farfara
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Compound
Extraction
Method

LOD (µg/g) LOQ (µg/g) Reference

Senkirkine PHWE 1.04 5.29 [1]

Senecionine PHWE 0.72 2.86 [1]

Senkirkine MAE 0.26 1.32 [1]

Senecionine MAE 0.47 1.80 [1]

Table 2: Comparison of Extraction Yields for Tussilagone from Tussilago farfara

Compound Extraction Method Yield (%) Reference

Tussilagone
Supercritical Fluid

Extraction (SFE-CO2)
0.33 [1]

Tussilagone Solvent Extraction 0.17 [1]

Experimental Protocol: Pressurized Hot Water
Extraction of Tussilagine
This protocol is synthesized from established PHWE methods for pyrrolizidine alkaloids from

Tussilago farfara and other medicinal plants. Optimization may be required for specific

equipment and plant material.

1. Materials and Equipment

Dried and powdered Tussilago farfara plant material (leaves or flower buds)

Pressurized Hot Water Extraction System (e.g., ASE, Dionex; or a custom-built system)

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., DAD

or MS) for analysis

Deionized water
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Methanol (HPLC grade)

Hydrochloric acid (HCl)

Solid Phase Extraction (SPE) cartridges (e.g., C18) for sample cleanup (optional)

Standard reference material for Tussilagine (for quantification)

2. Sample Preparation

Grind the dried Tussilago farfara plant material to a fine powder (e.g., <0.5 mm particle size)

to increase the surface area for extraction.

Accurately weigh approximately 1-5 g of the powdered plant material and mix it with an inert

dispersing agent like diatomaceous earth or sand to prevent clogging of the extraction cell.

Load the mixture into the extraction cell of the PHWE system.

3. PHWE Parameters

The following parameters are recommended as a starting point for the extraction of

Tussilagine.
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Parameter Recommended Value Notes

Solvent

Deionized water or a binary

mixture of Methanol:Water

(1:1) acidified to pH 2-3 with

HCl.[2]

Acidified water can improve

the solubility of alkaloids.

Temperature 140°C

Temperature is a critical

parameter; optimization

between 120-160°C may be

necessary. Higher

temperatures can risk

degradation of thermolabile

compounds.

Pressure

50 bar (or sufficient to maintain

water in a liquid state at the

operating temperature)

Extraction Time 50 minutes (static or dynamic)

An optimal duration for

maximum yield of major PAs

has been reported to be within

50 minutes.[1] A shorter time of

15 minutes has also been

shown to be effective for other

alkaloids.

Flow Rate (for dynamic

extraction)
1 mL/min

Static Time (for static/dynamic

extraction)
5-10 minutes

A static period allows for better

penetration of the solvent into

the plant matrix.

Rinse Volume
60% of the extraction cell

volume

Purge Time 60-100 seconds

4. Post-Extraction Processing
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Collect the extract from the PHWE system.

If an acidified solvent was used, adjust the pH of the extract to neutral (pH 7) using a suitable

base (e.g., NaOH).

The extract can be directly analyzed by HPLC or can be further concentrated and purified.

For purification, the extract can be passed through a Solid Phase Extraction (SPE) C18

cartridge to remove interfering compounds.

Evaporate the solvent from the purified extract under reduced pressure and reconstitute the

residue in a known volume of mobile phase for HPLC analysis.

5. Analysis

Quantify the concentration of Tussilagine in the extract using a validated HPLC method with

a reference standard.

Signaling Pathway
While the direct signaling pathways affected by Tussilagine are not extensively documented,

research on Tussilagone, another prominent bioactive compound from Tussilago farfara, has

elucidated its anti-inflammatory mechanism. Tussilagone has been shown to inhibit

osteoclastogenesis and ameliorate colitis by suppressing the NF-κB and p38 MAPK signaling

pathways.[3][4][5]
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Caption: Tussilagone's inhibition of NF-κB and p38 MAPK pathways.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1222967/docs?utm_src=pdf-body-img#pressurized-hot-water-extraction-of-tussilagine-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram illustrates the workflow for the pressurized hot water extraction and

analysis of Tussilagine from Tussilago farfara.

Start: Tussilago farfara
Plant Material

Sample Preparation:
Drying and Grinding

Pressurized Hot Water Extraction (PHWE)

Parameters:
- Temperature: 140°C

- Pressure: 50 bar
- Time: 50 min

- Solvent: Water or Acidified MeOH:H2O

Extract Collection

Post-Extraction Processing:
pH Adjustment & Optional SPE Cleanup

HPLC Analysis

Quantification of Tussilagine End: Quantitative Results

Click to download full resolution via product page

Caption: Workflow for PHWE of Tussilagine from Tussilago farfara.
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Conclusion
Pressurized Hot Water Extraction is a viable and environmentally friendly method for the

extraction of Tussilagine and other pyrrolizidine alkaloids from Tussilago farfara. The provided

protocol offers a solid foundation for researchers to develop and optimize their extraction

processes. The quantitative data for related compounds and the elucidation of the signaling

pathways affected by Tussilagone contribute to a better understanding of the phytochemical

profile and potential bioactivity of Tussilago farfara extracts. Further research is warranted to

establish a comprehensive quantitative comparison of PHWE with other methods specifically

for Tussilagine and to further investigate its direct impact on cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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